2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide

• IUPAC Name: 2-[2-chloro-4-[[methyl(quinolin-5-ylmethyl)amino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C20H20ClN3O2/c1-24(12-15-4-2-6-18-16(15)5-3-9-23-18)11-14-7-8-19(17(21)10-14)26-13-20(22)25/h2-10H,11-13H2,1H3,(H2,22,25)
• InChI Key: GXNGGAADQHMLJV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=C(C=C1)OCC(=O)N)Cl)CC2=C3C=CC=NC3=CC=C2
• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.8 g/mol

Description

2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and pharmacology.

Mechanism of Action

The mechanism of action for 2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells, bacteria, and fungi.
Biochemical and Physiological Effects:
2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as the growth of bacteria and fungi. It has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide in lab experiments is its potential as an anti-cancer agent. However, one limitation is that the compound has not yet been fully characterized, and its mechanism of action is not fully understood.

Future Directions

For research on 2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide could include further studies into its mechanism of action, as well as its potential use as an anti-cancer agent. Additionally, research could be conducted into the compound's potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of bacteria and fungi.

Synthesis Methods

The synthesis method for 2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide is a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-chloro-4-nitrophenol with methyl 5-aminomethylquinoline to form 2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenol. This compound is then reacted with chloroacetyl chloride to form 2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide.

Scientific Research Applications

2-(2-chloro-4-{[methyl(5-quinolinylmethyl)amino]methyl}phenoxy)acetamide has been the subject of scientific research due to its potential applications in medicine and pharmacology. It has been studied for its potential use as an anti-cancer agent, as well as its ability to inhibit the growth of bacteria and fungi.